Cas no 2175979-04-9 (3-Cyclopropylidene-8-(4-methylthiophene-2-carbonyl)-8-azabicyclo[3.2.1]octane)

• Product Name: 3-Cyclopropylidene-8-(4-methylthiophene-2-carbonyl)-8-azabicyclo[3.2.1]octane
• CAS No: 2175979-04-9
• MF: C₁₆H₁₉NOS
• MW: 273.393162965775
• CID: 5469343
• Update Time: 2025-06-25

3-Cyclopropylidene-8-(4-methylthiophene-2-carbonyl)-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropylidene-8-(4-methylthiophene-2-carbonyl)-8-azabicyclo[3.2.1]octane
• (3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl)-(4-methylthiophen-2-yl)methanone
• ((1r,5s)-3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl)(4-methylthiophen-2-yl)methanone
• 3-Cyclopropylidene-8-(4-methylthiophene-2-carbonyl)-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C16H19NOS/c1-10-6-15(19-9-10)16(18)17-13-4-5-14(17)8-12(7-13)11-2-3-11/h6,9,13-14H,2-5,7-8H2,1H3
• InChI Key： OGACDSKMJCDJCE-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(N1C2C/C(=C3/CC/3)/CC1CC2)=O

Computed Properties

• Exact Mass: 273.11873540 g/mol
• Monoisotopic Mass: 273.11873540 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.6
• Molecular Weight: 273.4

Additional information on 3-Cyclopropylidene-8-(4-methylthiophene-2-carbonyl)-8-azabicyclo[3.2.1]octane

Research Brief on 3-Cyclopropylidene-8-(4-methylthiophene-2-carbonyl)-8-azabicyclo[3.2.1]octane (CAS: 2175979-04-9)

Recent studies on 3-Cyclopropylidene-8-(4-methylthiophene-2-carbonyl)-8-azabicyclo[3.2.1]octane (CAS: 2175979-04-9) have highlighted its potential as a novel scaffold in medicinal chemistry, particularly in the development of central nervous system (CNS) therapeutics. This bicyclic compound, characterized by its unique structural features, has garnered attention due to its promising pharmacological properties and binding affinity to specific neurotransmitter receptors. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of 3-Cyclopropylidene-8-(4-methylthiophene-2-carbonyl)-8-azabicyclo[3.2.1]octane involves a multi-step process, as detailed in recent publications. Key steps include the cyclopropanation of a precursor followed by acylation with 4-methylthiophene-2-carbonyl chloride. Researchers have optimized the yield and purity of the final product through advanced catalytic methods, such as palladium-catalyzed cross-coupling reactions, which have improved scalability for potential industrial applications. Structural elucidation via NMR spectroscopy and X-ray crystallography confirms the compound's stereochemistry and purity, critical for further pharmacological evaluation.

Pharmacological studies reveal that this compound exhibits high selectivity for serotonin and dopamine receptors, particularly the 5-HT_2A and D₂ subtypes, suggesting its utility in treating neuropsychiatric disorders such as schizophrenia and depression. In vitro assays demonstrate its ability to modulate receptor activity with nanomolar affinity, while in vivo models show improved behavioral outcomes in rodent studies. Notably, its metabolic stability and blood-brain barrier permeability, as confirmed by pharmacokinetic analyses, further support its potential as a CNS drug candidate.

Ongoing research explores the compound's derivatives to enhance efficacy and reduce off-target effects. For instance, modifications to the cyclopropylidene or thiophene moieties have yielded analogs with improved binding profiles. Collaborative efforts between academic and industrial researchers aim to advance this compound into preclinical trials, with a focus on optimizing its therapeutic index. The integration of computational modeling and high-throughput screening has accelerated the identification of lead candidates, underscoring the compound's versatility in drug discovery.

In conclusion, 3-Cyclopropylidene-8-(4-methylthiophene-2-carbonyl)-8-azabicyclo[3.2.1]octane represents a promising avenue for CNS drug development. Its unique chemical structure, combined with robust pharmacological data, positions it as a valuable tool for understanding receptor dynamics and designing next-generation therapeutics. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.